N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]-2-(2,4,5-trichlorophenoxy)acetamide

• IUPAC Name: N-(2-pyridin-3-yl-1,3-benzoxazol-5-yl)-2-(2,4,5-trichlorophenoxy)acetamide
• InChI: InChI=1S/C20H12Cl3N3O3/c21-13-7-15(23)18(8-14(13)22)28-10-19(27)25-12-3-4-17-16(6-12)26-20(29-17)11-2-1-5-24-9-11/h1-9H,10H2,(H,25,27)
• InChI Key: OPVICPKNQCHZJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)COC4=CC(=C(C=C4Cl)Cl)Cl
• Molecular Formula: C20H12Cl3N3O3
• Molecular Weight: 448.7 g/mol

Description

N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]-2-(2,4,5-trichlorophenoxy)acetamide, also known as PBOX-15, is a synthetic compound that has been extensively studied in recent years due to its potential applications in various fields of scientific research. The compound is a potent inhibitor of the polo-like kinase 1 (PLK1) enzyme, which plays a crucial role in the regulation of cell division and proliferation.

Mechanism of Action

N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]-2-(2,4,5-trichlorophenoxy)acetamide inhibits PLK1 by binding to its ATP-binding site, which prevents the enzyme from phosphorylating its substrates. This leads to cell cycle arrest and apoptosis, which can be exploited for cancer therapy. This compound has also been shown to have anti-inflammatory and neuroprotective effects, which may have potential applications in the treatment of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-tumor activity in various cancer cell lines, including breast, lung, and prostate cancer cells. The compound has also been shown to have anti-inflammatory and neuroprotective effects. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for cancer therapy. The compound has also been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which may have potential applications in the treatment of various inflammatory and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]-2-(2,4,5-trichlorophenoxy)acetamide in lab experiments is its high potency and selectivity for PLK1. The compound has been shown to be effective at inhibiting PLK1 at low concentrations, which makes it a valuable tool for studying the role of PLK1 in various biological processes. However, one of the limitations of using this compound in lab experiments is its complex synthesis method and high cost. The compound is also relatively unstable and requires specialized storage conditions.

Future Directions

There are many potential future directions for the study of N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]-2-(2,4,5-trichlorophenoxy)acetamide. One possible direction is the development of this compound derivatives with improved potency and selectivity for PLK1. Another direction is the investigation of the anti-inflammatory and neuroprotective effects of this compound in various disease models. The compound may also have potential applications in combination therapy with other anti-cancer drugs. Further studies are needed to fully understand the potential of this compound in various fields of scientific research.

Scientific Research Applications

N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]-2-(2,4,5-trichlorophenoxy)acetamide has been studied extensively for its potential applications in various fields of scientific research. The compound has been shown to be a potent inhibitor of PLK1, which is a promising target for cancer therapy. PLK1 is overexpressed in many types of cancer cells and plays a crucial role in tumor growth and progression. Inhibition of PLK1 can lead to cell cycle arrest and apoptosis, which makes it an attractive target for cancer therapy.